(3r,5r,7r)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyladamantane-1-carboxamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-ethyladamantane-1-carboxamide
• InChI: InChI=1S/C17H27NO3S/c1-2-18(15-3-4-22(20,21)11-15)16(19)17-8-12-5-13(9-17)7-14(6-12)10-17/h12-15H,2-11H2,1H3
• InChI Key: JSCZYUIRKGCWJN-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)C(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C17H27NO3S
• Molecular Weight: 325.5 g/mol
• Solubility: >48.8 [ug/mL] (The mean of the results at pH 7.4)

Description

(3r,5r,7r)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyladamantane-1-carboxamide is a useful research compound. Its molecular formula is C17H27NO3S and its molecular weight is 325.47. The purity is usually 95%.
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Scientific Research Applications

Virtual Screening and Anticancer Potential

Virtual screening targeting the urokinase receptor led to the identification of compounds with significant effects on breast cancer metastasis. These compounds exhibited potent anti-angiogenesis and apoptosis-inducing properties, making them a promising starting point for developing next-generation anticancer agents (Wang et al., 2011).

Antitumor Activity

The synthesis and study of imidazotetrazines, specifically targeting leukemia, showcase the potential of certain chemical scaffolds in acting as prodrug modifications, leading to promising antitumor agents (Stevens et al., 1984).

Antimicrobial and Docking Studies

Research into thiophene-based carboxamides has revealed their potential in antimicrobial applications. The synthesis, characterization, and docking studies of these compounds have led to insights into their structural features and biological activity, offering new avenues for developing antimicrobial agents (Talupur et al., 2021).

Radiosensitization and Cytotoxicity

Studies on nitrothiophene carboxamides with various substituents have evaluated their potential as radiosensitizers and bioreductively activated cytotoxins. Such compounds offer a pathway to enhancing the efficacy of radiation therapy in cancer treatment (Threadgill et al., 1991).

Crystal Structure Characterization

The crystal structure characterization of complex molecules aids in understanding their chemical behavior and interaction potentials. For example, studies on cyclohexane derivatives have provided insights into molecular configurations and intermolecular interactions, critical for designing molecules with desired properties (Guo et al., 2015).